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Compound of Interest

Cyclohexyldiphenylphosphine
Compound Name:
oxide

Cat. No.: B080947

A Technical Guide to
Cyclohexyldiphenylphosphine Oxide

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of cyclohexyldiphenylphosphine
oxide, a significant organophosphorus compound. It details its chemical identity, physical

properties, and synthesis methodologies, offering valuable information for its application in
research and development.

Nomenclature and Identification

Cyclohexyldiphenylphosphine oxide is identified by the IUPAC name
[cyclohexyl(phenyl)phosphoryllbenzene[1][2][3][4]. It is also known by several synonyms, which
are listed in the table below.

Table 1: Synonyms for Cyclohexyldiphenylphosphine Oxide
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Synonym Reference(s)
Cyclohexyl(diphenyl)phosphane oxide [4]
Diphenyl(cyclohexyl)phosphine oxide [3B1141[5]
Diphenylcyclohexylphosphine oxide [4]
(Diphenylphosphinyl)cyclohexane [3]

Phosphine oxide, cyclohexyldiphenyl- [4][6]
(cyclohexyl-phenylphosphoryl)benzene [3]
cyclohexyldiphenylphosphino-1-one [3]

Physicochemical Properties

Cyclohexyldiphenylphosphine oxide is typically a white to off-white solid, appearing as a
powder or crystalline powder[2][4][5]. It is soluble in organic solvents like toluene and
dichloromethane but has low solubility in water[4][5][6].

Table 2: Quantitative Data for Cyclohexyldiphenylphosphine Oxide

Property Value Reference(s)
Molecular Formula Ci1sH210P [11[2]
Molecular Weight 284.33 g/mol [1][6]

CAS Number 13689-20-8 [1][2]

Melting Point 162.0-172.0 °C [2][5][6]
Boiling Point (Predicted) 397.2+11.0°C [5][6]

Density (Predicted) 1.10 £ 0.1 g/cm3 [51[6]

Spectroscopic data, including 1H NMR, GC-MS, and IR spectra, are also available for this
compound[1].
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Experimental Protocols: Synthesis

A common method for the synthesis of cyclohexyldiphenylphosphine oxide involves the
oxidation of its corresponding phosphine, cyclohexyldiphenylphosphine. This precursor can be
synthesized through several routes.

1. Synthesis of Cyclohexyldiphenylphosphine:

e From Cyclohexyldiphenylphosphine Oxide: A notable synthesis route involves the
reduction of the stable and air-insensitive cyclohexyldiphenylphosphine oxide. This
reduction is typically achieved using aluminum hydride reducing agents like aluminum
hydride or diisobutylaluminum hydride, with reported yields of 85-95%]7].

» Hydrophosphination: An atom-economical alternative is the hydrophosphination reaction,
which involves the addition of diphenylphosphine across the double bond of cyclohexene[7].

2. Oxidation to Cyclohexyldiphenylphosphine Oxide:

The oxidation of the resulting cyclohexyldiphenylphosphine to cyclohexyldiphenylphosphine
oxide can be achieved using various oxidizing agents. A general method involves the use of
hydrogen peroxide. For a related compound, (diphenyl phosphine oxygen base) (sym-
trimethylbenzene base) ketone, a 30% hydrogen peroxide solution was used to achieve
oxidation[8]. The reaction progress is monitored until completion, followed by workup with a
saturated sodium bicarbonate solution and extraction to isolate the product[8].

Logical Workflow for Synthesis

The following diagram illustrates a logical workflow for the synthesis of
cyclohexyldiphenylphosphine oxide, starting from common precursors.
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Synthesis of Cyclohexyldiphenylphosphine Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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